Cas no 2172557-69-4 ((2-ethyl-4-methyl-5-phenylfuran-3-yl)methanol)

• Product Name: (2-ethyl-4-methyl-5-phenylfuran-3-yl)methanol
• CAS No: 2172557-69-4
• MF: C₁₄H₁₆O₂
• MW: 216.275644302368
• CID: 5969882
• PubChem ID: 165905424
• Update Time: 2025-11-01

(2-ethyl-4-methyl-5-phenylfuran-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-ethyl-4-methyl-5-phenylfuran-3-yl)methanol
• 2172557-69-4
• EN300-1615677

• Inchi： 1S/C14H16O2/c1-3-13-12(9-15)10(2)14(16-13)11-7-5-4-6-8-11/h4-8,15H,3,9H2,1-2H3
• InChI Key： XKNLVJNHCOSOPO-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=C(C)C(CO)=C1CC

Computed Properties

• Exact Mass: 216.115029749g/mol
• Monoisotopic Mass: 216.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 33.4Ų

Additional information on (2-ethyl-4-methyl-5-phenylfuran-3-yl)methanol

Comprehensive Overview of (2-ethyl-4-methyl-5-phenylfuran-3-yl)methanol (CAS No. 2172557-69-4): Properties, Applications, and Industry Insights

The compound (2-ethyl-4-methyl-5-phenylfuran-3-yl)methanol (CAS No. 2172557-69-4) is a specialized furan derivative that has garnered significant attention in pharmaceutical and material science research. With its unique molecular structure featuring a furan ring substituted with ethyl, methyl, phenyl, and hydroxymethyl groups, this compound exhibits remarkable potential in diverse applications. Researchers are particularly interested in its role as a building block for complex organic synthesis and its possible biological activity.

Recent studies highlight the growing importance of furan-based compounds in drug discovery, especially for their potential as anti-inflammatory agents and antioxidants. The structural motif of (2-ethyl-4-methyl-5-phenylfuran-3-yl)methanol shares similarities with several bioactive molecules currently under investigation. This has led to increased searches for "furan derivatives in medicine" and "phenylfuran applications" across scientific databases, reflecting the compound's relevance in contemporary research.

From a synthetic chemistry perspective, the hydroxymethyl group in (2-ethyl-4-methyl-5-phenylfuran-3-yl)methanol offers versatile reactivity, making it valuable for polymer chemistry and material science applications. The compound's potential use in developing advanced materials aligns with current industry trends toward sustainable and high-performance polymers. Queries like "furan monomers for polymers" and "functionalized furan synthesis" demonstrate the commercial interest in such derivatives.

Analytical characterization of 2172557-69-4 typically involves advanced techniques including NMR spectroscopy, mass spectrometry, and HPLC analysis. The compound's purity and stability profile make it suitable for rigorous pharmaceutical applications, addressing common search queries about "furan compound characterization" and "CAS 2172557-69-4 specifications". Its lipophilic nature and moderate molecular weight (246.32 g/mol) contribute to favorable physicochemical properties for various formulations.

The commercial availability of (2-ethyl-4-methyl-5-phenylfuran-3-yl)methanol has expanded significantly, with manufacturers offering custom synthesis and bulk quantities. This responds to market demands reflected in search terms like "buy 2172557-69-4" and "furan alcohol suppliers". Quality control standards for this compound typically emphasize ≥98% purity, meeting the stringent requirements of research and industrial applications.

Environmental and safety considerations for 2172557-69-4 follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper handling procedures are recommended, particularly regarding its solubility profile (soluble in common organic solvents) and storage conditions (recommended at 2-8°C). These practical aspects generate frequent searches for "furan alcohol safety data" and "2172557-69-4 handling".

Future research directions for (2-ethyl-4-methyl-5-phenylfuran-3-yl)methanol may explore its potential in green chemistry applications and catalysis. The compound's structural features position it as a candidate for developing biodegradable materials, aligning with global sustainability initiatives. Emerging search trends like "eco-friendly furan derivatives" and "green synthesis of phenylfurans" indicate growing interest in these applications.

In conclusion, 2172557-69-4 represents an important intermediate in organic synthesis with expanding applications across multiple scientific disciplines. Its unique combination of a furan core with diverse substituents offers numerous possibilities for molecular design and functional material development. As research continues to uncover new properties and applications, this compound is likely to maintain its position as a valuable tool for chemists and material scientists worldwide.